![molecular formula C16H17FN2O6 B4117580 4-fluoro-N-{2-[(2-furylmethyl)amino]ethyl}benzamide oxalate](/img/structure/B4117580.png)
4-fluoro-N-{2-[(2-furylmethyl)amino]ethyl}benzamide oxalate
Overview
Description
4-fluoro-N-{2-[(2-furylmethyl)amino]ethyl}benzamide oxalate is a chemical compound that has been extensively researched for its potential applications in scientific research. It is a derivative of benzamide and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 4-fluoro-N-{2-[(2-furylmethyl)amino]ethyl}benzamide oxalate is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes.
Biochemical and physiological effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been found to exhibit anti-inflammatory properties by inhibiting the production of certain inflammatory cytokines. It has also been shown to have antitumor activity by inducing apoptosis in cancer cells. Additionally, it has been found to have antifungal activity by inhibiting the growth of certain fungal species.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-fluoro-N-{2-[(2-furylmethyl)amino]ethyl}benzamide oxalate in lab experiments is its ability to exhibit a range of biological activities. This makes it a useful tool for studying various cellular processes and for developing new diagnostic and therapeutic agents. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety measures when handling this compound in the lab.
Future Directions
There are several future directions for research on 4-fluoro-N-{2-[(2-furylmethyl)amino]ethyl}benzamide oxalate. One area of research is the development of new diagnostic and therapeutic agents based on the structure of this compound. Another area of research is the investigation of its potential use in the treatment of various diseases, including cancer and fungal infections. Additionally, further studies are needed to fully understand its mechanism of action and to determine its potential toxicity in vivo.
Scientific Research Applications
4-fluoro-N-{2-[(2-furylmethyl)amino]ethyl}benzamide oxalate has been extensively studied for its potential applications in scientific research. It has been found to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antifungal properties. It has also been investigated for its potential use as a diagnostic tool in the detection of certain types of cancer.
properties
IUPAC Name |
4-fluoro-N-[2-(furan-2-ylmethylamino)ethyl]benzamide;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15FN2O2.C2H2O4/c15-12-5-3-11(4-6-12)14(18)17-8-7-16-10-13-2-1-9-19-13;3-1(4)2(5)6/h1-6,9,16H,7-8,10H2,(H,17,18);(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEOVDFXNZJBJDJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNCCNC(=O)C2=CC=C(C=C2)F.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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